Cas no 1254733-85-1 (4-Ethoxy-2',3',4'-trifluoro-1,1'-biphenyl-2-carbaldehyde)

• Product Name: 4-Ethoxy-2',3',4'-trifluoro-1,1'-biphenyl-2-carbaldehyde
• CAS No: 1254733-85-1
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• CID: 4691383
• Update Time: 2025-06-12

4-Ethoxy-2',3',4'-trifluoro-1,1'-biphenyl-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-2',3',4'-trifluoro-[1,1'-biphenyl]-2-carbaldehyde
• 4-Ethoxy-2',3',4'-trifluorobiphenyl-2-carboxaldehyde
• PTXDRQYAECDZKB-UHFFFAOYSA-N
• 4-Ethoxy-2',3',4'-trifluorobiphenyl-2-carbaldehyde
• 4-Ethoxy-2', 3', 4'-trifluorobiphenyl-2-carbaldehyde
• [1,1'-Biphenyl]-2-carboxaldehyde, 4-ethoxy-2',3',4'-trifluoro-
• 4-Ethoxy-2',3',4'-trifluoro-1,1'-biphenyl-2-carbaldehyde

• Inchi： 1S/C15H11F3O2/c1-2-20-10-3-4-11(9(7-10)8-19)12-5-6-13(16)15(18)14(12)17/h3-8H,2H2,1H3
• InChI Key： PTXDRQYAECDZKB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C=CC(=CC=1C=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Ethoxy-2',3',4'-trifluoro-1,1'-biphenyl-2-carbaldehyde

Comprehensive Overview of 4-Ethoxy-2',3',4'-trifluoro-1,1'-biphenyl-2-carbaldehyde (CAS No. 1254733-85-1)

4-Ethoxy-2',3',4'-trifluoro-1,1'-biphenyl-2-carbaldehyde (CAS No. 1254733-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated biphenyl derivative is characterized by its unique molecular structure, which includes an ethoxy group and three fluorine atoms strategically positioned on the biphenyl scaffold. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated organic compounds like 4-Ethoxy-2',3',4'-trifluoro-1,1'-biphenyl-2-carbaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential applications in drug discovery, especially in the development of anti-inflammatory agents and antimicrobial drugs. The compound's ability to act as a building block for small molecule therapeutics aligns with current trends in personalized medicine and targeted therapy.

From a synthetic chemistry perspective, CAS No. 1254733-85-1 exemplifies the growing importance of selective fluorination techniques. Fluorine atoms are known to influence the electronic and steric properties of molecules, making them indispensable in modern medicinal chemistry. This compound's aldehyde functionality further enhances its versatility, allowing for diverse condensation reactions and nucleophilic additions, which are critical for constructing complex molecular architectures.

The agrochemical industry has also shown interest in 4-Ethoxy-2',3',4'-trifluoro-1,1'-biphenyl-2-carbaldehyde, particularly in the design of next-generation pesticides. Its structural features contribute to improved pest resistance management and environmental persistence, addressing key challenges in sustainable agriculture. As regulatory pressures mount to reduce the ecological footprint of agrochemicals, this compound's potential for low-toxicity formulations is being actively investigated.

Analytical characterization of CAS No. 1254733-85-1 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure high purity and precise structural confirmation, which are essential for its applications in high-throughput screening and combinatorial chemistry. The compound's spectral data and physicochemical properties are well-documented, facilitating its integration into automated synthesis platforms.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 4-Ethoxy-2',3',4'-trifluoro-1,1'-biphenyl-2-carbaldehyde. Innovations such as catalytic fluorination and solvent-free reactions are being evaluated to minimize waste and energy consumption. This aligns with global initiatives to promote sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Given its multifaceted applications, CAS No. 1254733-85-1 is often discussed in forums focusing on organic synthesis optimization and structure-activity relationships (SAR). Its role in hit-to-lead optimization phases of drug development makes it a recurring subject in pharmaceutical webinars and research publications. For those searching "how to improve yield in biphenyl aldehyde synthesis," this compound serves as a case study for reaction condition tuning and protecting group strategies.

In summary, 4-Ethoxy-2',3',4'-trifluoro-1,1'-biphenyl-2-carbaldehyde (CAS No. 1254733-85-1) represents a convergence of cutting-edge chemistry and applied science. Its relevance spans multiple industries, driven by the increasing demand for fluorine-containing compounds and functionalized biphenyls. As research continues to uncover new applications, this compound is poised to remain a focal point in advanced material science and life sciences innovation.